4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]Benzenamine

• CAS No.: 170229-92-2
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 4-methoxy-3-(2-pyrrolidin-1-ylethoxy)aniline
• InChI: InChI=1S/C13H20N2O2/c1-16-12-5-4-11(14)10-13(12)17-9-8-15-6-2-3-7-15/h4-5,10H,2-3,6-9,14H2,1H3
• InChI Key: DLRAIFHTDJIUBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)OCCN2CCCC2

Description

4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]Benzenamine is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred DMF suspension (5 mL) of 2-methoxy-5-nitrophenol (0.5 g, 2.96 mmol), 1-(2-chloroethyl)pyrrolidine hydrochloride (0.75 g (4.43 mmol) and K2CO3 (1.02 g, 7.4 mmol) was heated at 80° C. for 2 hr. After cooling to RT, the reaction was diluted with 20 mL of H2O and extracted with EtOAc (3×20 mL). The combined EtOAc layers were washed brine and dried over MgSO4. After concentration under vacuum, the resulting residue was chromatographed on silica gel. Gradient elution CH2Cl2 to 10% MeOH/CH2Cl2 eluted N-(2-(2-methoxy-5-nitrophenoxy)ethyl)pyrrolidine (507 mg) as a light orange solid. Subsequent conversion of the aryl nitro substituent to the title aryl amine was accomplished in 87% yield following the procedure described in step C of Example 6. MS (ESI) 237 (M+H)+.

Synthesis routes and methods II

Procedure details

The title compound was prepared from 2-(2-pyrrolidin-1-ylethoxy)-4-nitroanisole (D30) using a similar procedure to Description 2 (96%).